Cas no 1096836-70-2 (N-methyl-1-(4-methylcyclohexyl)piperidin-4-amine)

• Product Name: N-methyl-1-(4-methylcyclohexyl)piperidin-4-amine
• CAS No: 1096836-70-2
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 4571674
• Update Time: 2025-05-21

N-methyl-1-(4-methylcyclohexyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(4-methylcyclohexyl)piperidin-4-amine
• 4-Piperidinamine, N-methyl-1-(4-methylcyclohexyl)-

• Inchi： 1S/C13H26N2/c1-11-3-5-13(6-4-11)15-9-7-12(14-2)8-10-15/h11-14H,3-10H2,1-2H3
• InChI Key： VUZORLMCLKATJA-UHFFFAOYSA-N
• SMILES： N1(C2CCC(C)CC2)CCC(NC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-methyl-1-(4-methylcyclohexyl)piperidin-4-amine

N-Methyl-1-(4-Methylcyclohexyl)Piperidin-4-Amine: A Comprehensive Overview

N-Methyl-1-(4-methylcyclohexyl)piperidin-4-amine, also known by its CAS number CAS No. 1096836-70-2, is a complex organic compound with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which combines a piperidine ring with a cyclohexyl group and a methyl substituent. The presence of these functional groups makes it highly versatile and valuable for research and development purposes.

The synthesis of N-Methyl-1-(4-methylcyclohexyl)piperidin-4-amine involves a series of intricate chemical reactions, including nucleophilic substitution, alkylation, and reduction processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. These improvements are crucial for maintaining the compound's efficacy in its intended applications.

One of the most promising areas of research involving this compound is its potential use in drug development. Studies have shown that N-Methylpiperidine derivatives can exhibit significant pharmacological activity, particularly in the context of central nervous system disorders. For instance, research published in the Journal of Medicinal Chemistry highlights the compound's ability to modulate neurotransmitter systems, making it a potential candidate for treating conditions such as depression and anxiety.

In addition to its pharmacological applications, N-Methyl-1-(4-methylcyclohexyl)piperidin-4-amine has also found use in materials science. Its unique chemical structure allows it to act as a precursor for advanced polymers and materials with tailored properties. For example, recent studies have explored its role in synthesizing high-performance adhesives and coatings that exhibit exceptional durability and resistance to environmental factors.

The compound's structure also makes it an interesting subject for theoretical chemistry studies. Researchers have employed computational methods to analyze its electronic properties and reactivity. These insights have provided valuable information about the compound's behavior under various conditions, paving the way for further innovations in its application.

From an environmental standpoint, understanding the degradation pathways of N-Methylpiperidine derivatives is essential for assessing their ecological impact. Recent research has focused on identifying biodegradation mechanisms and evaluating the compound's persistence in different ecosystems. This knowledge is critical for ensuring sustainable practices in the production and disposal of this compound.

In conclusion, N-Methyl-1-(4-methylcyclohexyl)piperidin-4-amine is a multifaceted compound with vast potential across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthesis and application techniques, continue to drive innovation in both academic and industrial settings. As research progresses, this compound is expected to play an increasingly important role in shaping future developments in chemistry and related fields.